2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-(1-benzothiophene-3-carbonylamino)-3-(3,4-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C18H17N3O3S2/c1-23-14-8-7-11(9-15(14)24-2)19-18(25)21-20-17(22)13-10-26-16-6-4-3-5-12(13)16/h3-10H,1-2H3,(H,20,22)(H2,19,21,25)
• InChI Key: SCEKFZDEIWSJHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=S)NNC(=O)C2=CSC3=CC=CC=C32)OC
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to exhibit various biochemical and physiological effects, which makes it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide is not fully understood. However, it is believed to exert its cytotoxic effects by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by interfering with various signaling pathways. Its anti-inflammatory effects are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
In addition to its anticancer and anti-inflammatory effects, 2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide has been shown to exhibit various other biochemical and physiological effects. For example, it has been reported to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells. It has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to exhibit potent anticancer and anti-inflammatory effects, which make it a promising candidate for further investigation. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to optimize its use. Additionally, its cytotoxic effects may make it challenging to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide. One area of interest is investigating its potential as a treatment for various types of cancer. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments. Other potential future directions include investigating its potential as an anti-inflammatory agent, exploring its antioxidant and antimicrobial properties, and investigating its potential as a treatment for other diseases and conditions.

Scientific Research Applications

2-(1-benzothien-3-ylcarbonyl)-N-(3,4-dimethoxyphenyl)hydrazinecarbothioamide has been studied for its potential applications in various scientific research fields. One of the major areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent, with promising results.